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molecular formula C7H16ClN B8631834 (3-Chloro-propyl)-isopropyl-methyl-amine

(3-Chloro-propyl)-isopropyl-methyl-amine

Cat. No. B8631834
M. Wt: 149.66 g/mol
InChI Key: MGUSKVMIXPXOLC-UHFFFAOYSA-N
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Patent
US07456164B2

Procedure details

Isopropylmethylamine (4 g, 56 mmol), acetone (12 ml, 3 vol), 5M NaOH solution (13.44 ml, 1.2 eq.) and 1-bromo-3-chloropropane (13.22 g, 84 mmol, 1.5 eq.) were reacted together according to general procedure A to give the title compound (4.8 g, 66%) as a colourless oil.
Name
Isopropylmethylamine
Quantity
4 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
13.44 mL
Type
reactant
Reaction Step One
Name
1-bromo-3-chloropropane
Quantity
13.22 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
12 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
66%

Identifiers

REACTION_CXSMILES
[CH:1]([NH:4][CH3:5])([CH3:3])[CH3:2].[OH-].[Na+].Br[CH2:9][CH2:10][CH2:11][Cl:12]>CC(C)=O>[Cl:12][CH2:11][CH2:10][CH2:9][N:4]([CH:1]([CH3:3])[CH3:2])[CH3:5] |f:1.2|

Inputs

Step One
Name
Isopropylmethylamine
Quantity
4 g
Type
reactant
Smiles
C(C)(C)NC
Name
NaOH
Quantity
13.44 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
1-bromo-3-chloropropane
Quantity
13.22 g
Type
reactant
Smiles
BrCCCCl
Name
acetone
Quantity
12 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClCCCN(C)C(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 4.8 g
YIELD: PERCENTYIELD 66%
YIELD: CALCULATEDPERCENTYIELD 57.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.